N-Nitrosobis(2-oxopropyl)amine
N-Nitrosobis(2-oxopropyl)amine
Nitrosobis(2-oxopropyl)amine is a nitrosamine that is iminodiacetone that is substituted by a nitroso group at the N-atom. It induces pancreatic ductal adenocarcinomas in Syrian golden hamsters (other rodents are not susceptible). It has a role as a carcinogenic agent. It is a nitrosamine and a ketone.
Brand Name:
Vulcanchem
CAS No.:
60599-38-4
VCID:
VC0014030
InChI:
InChI=1S/C6H10N2O3/c1-5(9)3-8(7-11)4-6(2)10/h3-4H2,1-2H3
SMILES:
CC(=O)CN(CC(=O)C)N=O
Molecular Formula:
C6H10N2O3
Molecular Weight:
158.16 g/mol
N-Nitrosobis(2-oxopropyl)amine
CAS No.: 60599-38-4
Reference Standards
VCID: VC0014030
Molecular Formula: C6H10N2O3
Molecular Weight: 158.16 g/mol
| CAS No. | 60599-38-4 |
|---|---|
| Product Name | N-Nitrosobis(2-oxopropyl)amine |
| Molecular Formula | C6H10N2O3 |
| Molecular Weight | 158.16 g/mol |
| IUPAC Name | N,N-bis(2-oxopropyl)nitrous amide |
| Standard InChI | InChI=1S/C6H10N2O3/c1-5(9)3-8(7-11)4-6(2)10/h3-4H2,1-2H3 |
| Standard InChIKey | AKRYBBWYDSDZHG-UHFFFAOYSA-N |
| SMILES | CC(=O)CN(CC(=O)C)N=O |
| Canonical SMILES | CC(=O)CN(CC(=O)C)N=O |
| Description | Nitrosobis(2-oxopropyl)amine is a nitrosamine that is iminodiacetone that is substituted by a nitroso group at the N-atom. It induces pancreatic ductal adenocarcinomas in Syrian golden hamsters (other rodents are not susceptible). It has a role as a carcinogenic agent. It is a nitrosamine and a ketone. |
| Synonyms | 2,2'-BOP 2,2'-dioxopropyl-N-propylnitrosamine 2,2'-dioxopropylnitrosamine 2-propanone, 1,1'-(nitrosoimino)bis- bis(2-oxopropyl)nitrosamine di-oxo-di-n-propylnitrosamine N-nitroso-2-oxopropylpropylamine N-nitrosobis(2-oxopropyl)amine N-nitrosobis(2-oxypropyl)amine NBOP nitrosobis(2-oxopropyl)amine |
| PubChem Compound | 43371 |
| Last Modified | Nov 11 2021 |
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